![molecular formula C16H13ClFN5O B2399378 5-amino-N-(3-chlorophenyl)-1-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 899973-11-6](/img/structure/B2399378.png)
5-amino-N-(3-chlorophenyl)-1-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-amino-N-(3-chlorophenyl)-1-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide (5-amino-N-FCPT) is a synthetic triazole molecule with a wide range of applications in scientific research. It is a versatile compound that has been studied for its potential use in various areas, including drug design, drug delivery, and biochemistry. 5-amino-N-FCPT is a highly potent compound that has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
Molecular Structure and Synthesis
- The molecular structure and synthesis of triazole derivatives, including 5-amino-N-(3-chlorophenyl)-1-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide, have been a subject of interest in the field of chemistry. Studies have reported the X-ray and DFT-calculated structures of similar compounds, revealing details about their molecular conformation and potential for forming hydrogen bonds, which are essential for understanding their chemical properties and reactivity (Șahin et al., 2011).
Antimicrobial and Anticancer Properties
- Various 1,2,4-triazole derivatives have been synthesized and evaluated for their biological activities. Studies have identified compounds with significant antimicrobial activities against different microorganisms, showcasing the potential of these compounds in the development of new antimicrobial agents (Bektaş et al., 2007). Additionally, some derivatives have demonstrated in vitro anticancer activity, indicating their potential use in cancer treatment (Bhat et al., 2004).
Molecular Interactions and Stability
- The understanding of intermolecular interactions is crucial for drug design and material science. Studies involving similar triazole derivatives have analyzed their crystal structures, revealing the presence of various intermolecular interactions. These findings help in understanding the stability and reactivity of these compounds in different environments (Shukla et al., 2014).
Synthesis and Chemical Reactions
- The synthesis and chemical reactions of triazole derivatives have been widely studied. Methods for regioselective synthesis and different chemical reactions like the Fries rearrangement under catalyst- and solvent-free conditions have been explored to obtain specific triazole derivatives (Moreno-Fuquen et al., 2019). These studies contribute to the understanding of the chemical behavior of these compounds and pave the way for the development of novel derivatives with specific properties.
properties
IUPAC Name |
5-amino-N-(3-chlorophenyl)-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClFN5O/c17-11-2-1-3-13(8-11)20-16(24)14-15(19)23(22-21-14)9-10-4-6-12(18)7-5-10/h1-8H,9,19H2,(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYRNONCDJQNVJW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClFN5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.